![molecular formula C13H14N4O2S B1195751 N-methyl-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)-3-oxolanecarboxamide](/img/structure/B1195751.png)
N-methyl-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)-3-oxolanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)-3-oxolanecarboxamide is a member of pyridines.
Scientific Research Applications
Synthesis and Characterization
- A series of N- and S-substituted 1,3,4-oxadiazole derivatives, including those similar to N-methyl-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)-3-oxolanecarboxamide, were synthesized, characterized, and elucidated through spectral and analytical data, such as IR, Mass, and 1H NMR spectra. These compounds are significant for understanding the chemical properties and potential applications of the compound (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).
Anticancer Properties
- Novel derivatives of dehydroabietic acid, structurally related to this compound, demonstrated promising anticancer properties. These compounds showed selective cytotoxicity and strong antiproliferative effects on certain cancer cell lines, suggesting potential applications in cancer treatment (Li et al., 2020).
Structural Studies and Synthesis
- Structural studies using DFT methods and X-ray data were conducted on compounds similar to this compound. Understanding the molecular structure and stability through these methods is crucial for exploring the scientific applications of such compounds (Dani et al., 2013).
Antimicrobial Evaluation
- Research on pyridine-based heterocycles, closely related to the compound , showed moderate antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Darwish, Kheder, & Farag, 2010).
Antibacterial Activities
- Studies on substituted indolylthiadiazole and quinazolinonylthiadiazole derivatives, structurally related to this compound, showed potent antibacterial activity. These findings indicate the compound's potential use in antibacterial applications (Singh et al., 2010).
properties
Molecular Formula |
C13H14N4O2S |
---|---|
Molecular Weight |
290.34 g/mol |
IUPAC Name |
N-methyl-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)oxolane-3-carboxamide |
InChI |
InChI=1S/C13H14N4O2S/c1-17(12(18)10-4-7-19-8-10)13-16-15-11(20-13)9-2-5-14-6-3-9/h2-3,5-6,10H,4,7-8H2,1H3 |
InChI Key |
IAXCNAUHQIYKGO-UHFFFAOYSA-N |
SMILES |
CN(C1=NN=C(S1)C2=CC=NC=C2)C(=O)C3CCOC3 |
Canonical SMILES |
CN(C1=NN=C(S1)C2=CC=NC=C2)C(=O)C3CCOC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.